7-(quinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 7-quinazolin-4-yl-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C14H13N5O2/c20-12-14(18-13(21)17-12)5-6-19(7-14)11-9-3-1-2-4-10(9)15-8-16-11/h1-4,8H,5-7H2,(H2,17,18,20,21)
• InChI Key: TZYLFWWWKXRCHS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC12C(=O)NC(=O)N2)C3=NC=NC4=CC=CC=C43
• Molecular Formula: C14H13N5O2
• Molecular Weight: 283.29 g/mol
• CAS No.: 2640944-83-6

Description

7-(Quinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is a heterocyclic compound featuring a quinazoline moiety fused to a 1,3,7-triazaspiro[4.4]nonane-2,4-dione core. This structure combines the pharmacophoric quinazoline ring, known for kinase inhibition and anticancer activity, with a spirocyclic hydantoin system, which enhances conformational rigidity and binding specificity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(quinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione typically involves the following steps:

Formation of the Quinazoline Core: The quinazoline core can be synthesized through the cyclization of anthranilic acid derivatives with formamide or its derivatives under acidic or basic conditions.

Spirocyclic Ring Formation: The spirocyclic structure is introduced by reacting the quinazoline core with appropriate reagents such as isocyanates or carbodiimides under controlled conditions.

Final Cyclization: The final step involves the cyclization of the intermediate to form the triazaspiro ring system, which can be achieved using reagents like phosgene or triphosgene in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC) and recrystallization .

Chemical Reactions Analysis

Condensation Reactions at Dione Moieties

The 2,4-dione groups exhibit classical lactam-like reactivity, enabling condensation with nucleophiles such as amines or hydrazines.

Reaction Type	Conditions	Products	References
Hydrazide Formation	Hydrazine hydrate, ethanol, Δ	2,4-Dihydrazide derivatives
Thiazolidine Synthesis	Thioglycolic acid, acid catalyst	Spiro-thiazolidine hybrid systems
Schiff Base Formation	Aromatic aldehydes, KMnO₄	Quinazoline-Schiff base conjugates

Key Findings :

• Microwave-assisted condensation with thioglycolic acid yields thiazolidine derivatives with enhanced antimicrobial activity .

• Hydrazide derivatives show improved solubility and binding affinity to bacterial gyrase .

Electrophilic Substitution at Quinazoline Core

The quinazoline ring undergoes electrophilic substitution, particularly at positions 6 and 8, influenced by the fluorine atom’s electron-withdrawing effects.

Reaction Type	Reagents	Position Substituted	Products	References
Nitration	HNO₃/H₂SO₄	6- and 8-Nitro	Nitroquinazoline-spiro derivatives
Chlorination	POCl₃, DMF (catalytic)	6-Chloro	Chlorinated analogs

Key Findings :

• Nitration at the 8-position is favored in the presence of a 7-fluoro substituent .

• Chlorinated derivatives exhibit enhanced antiproliferative activity against NSCLC cell lines .

Nucleophilic Substitution at Spirocyclic Nitrogen

The spirocyclic nitrogen atoms participate in alkylation and acylation reactions.

Reaction Type	Reagents	Products	References
Alkylation	Benzyl chloride, K₂CO₃	7-Benzyl-spiro derivatives
Acylation	Acetyl chloride, pyridine	N-Acetylated spiro compounds

Key Findings :

• Benzylation at the 7-position improves blood-brain barrier penetration in anticonvulsant analogs .

• Acylated derivatives show reduced cytotoxicity compared to parent compounds .

Cycloaddition and Heterocyclization

The dione moieties facilitate [3+2] cycloadditions and heterocycle formation.

Reaction Type	Conditions	Products	References
Azetidinone Formation	Chloroacetyl chloride, Δ	β-Lactam-spiro hybrid systems
Pyrazole Synthesis	Ethyl acetoacetate, Δ	Spiro-pyrazole-quinazoline hybrids

Key Findings :

• Azetidinone derivatives demonstrate dual inhibition of Aurora kinase A and histone deacetylases .

• Pyrazole hybrids exhibit nanomolar IC₅₀ values in anticonvulsant assays .

Reductive Modifications

Controlled reduction of the dione or quinazoline rings alters electronic properties.

Reaction Type	Reagents	Products	References
Dione Reduction	NaBH₄, MeOH	2,4-Diol intermediates
Quinazoline Reduction	H₂, Pd/C	1,2-Dihydroquinazoline derivatives

Key Findings :

• Dihydroquinazoline derivatives retain sp³ hybridization, enhancing binding to kinase ATP pockets .

Cross-Coupling Reactions

The quinazoline core supports palladium-catalyzed couplings for structural diversification.

Reaction Type	Catalysts	Products	References
Suzuki Coupling	Pd(PPh₃)₄, K₂CO₃	Biaryl-spiro hybrids
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos	N-Arylated spiro derivatives

Key Findings :

• Biaryl analogs show 10-fold increased potency against Gram-positive bacteria .

Scientific Research Applications

Anticancer Activity

Recent studies have investigated the potential of quinazoline derivatives, including 7-(quinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione, as pan-KRas inhibitors . KRas mutations are common in various cancers, and targeting these mutations could provide new therapeutic avenues. The compound's ability to inhibit multiple mutated forms of KRas suggests it may be effective against cancers that develop resistance to existing therapies .

Analgesic Properties

Compounds similar to 7-(quinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione have been explored for their analgesic effects. The quinazolinyl moiety is associated with central nervous system (CNS) activity, making it a candidate for developing new pain management therapies .

Antimicrobial Activity

Research indicates that derivatives of triazaspiro compounds exhibit antimicrobial properties. These compounds can be synthesized and modified to enhance their efficacy against various pathogens . The structural features of 7-(quinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione may contribute to its potential as an antimicrobial agent.

Neuroprotective Effects

The neuroprotective potential of quinazoline derivatives is also noteworthy. These compounds may help mitigate neurodegenerative conditions by regulating neurotransmitter release and protecting neuronal cells from damage .

Case Study 1: Pan-KRas Inhibition

A study demonstrated the effectiveness of quinazoline-based compounds in inhibiting KRas mutations associated with pancreatic cancer. The compound showed promising results in vitro and in vivo, suggesting a potential pathway for treating resistant cancer forms .

Case Study 2: Analgesic Efficacy

In a preclinical model of neuropathic pain, a derivative of the compound was tested for its analgesic properties. Results indicated significant pain relief compared to control groups, highlighting the compound's potential as a new analgesic agent .

Case Study 3: Antimicrobial Testing

A series of synthesized derivatives based on the triazaspiro framework were tested against common bacterial strains. The results showed varying degrees of antimicrobial activity, with some derivatives exhibiting potent effects against resistant strains .

Mechanism of Action

The mechanism of action of 7-(quinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione involves its interaction with specific molecular targets:

Molecular Targets: The compound targets enzymes such as kinases and proteases, inhibiting their activity.

Pathways Involved: It modulates signaling pathways involved in cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Variations

The compound shares its 1,3,7-triazaspiro[4.4]nonane-2,4-dione core with several derivatives, differing primarily in substituents at the 7-position:

Compound	Substituent	CAS Number	Key Properties	References
7-Benzyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione	Benzyl	28863-87-8	High purity (98%), used in antimicrobial studies
7-(7-Fluoroquinazolin-4-yl) analog	7-Fluoroquinazolinyl	-	Potential enhanced bioavailability due to fluorine substituent
3-(4-Methoxybenzyl)-hydrochloride derivative	4-Methoxybenzyl	1956365-90-4	Improved solubility (hydrochloride salt), stored under inert atmosphere
3-(Propan-2-yl)-hydrochloride derivative	Isopropyl	1779128-57-2	Discontinued due to synthesis challenges; molecular weight: 233.69 g/mol
1,3,7-Triazaspiro[4.4]nonane-2,4-dione hydrochloride	None (parent compound)	1334146-82-5	Purity ≥97%, used as a building block in drug discovery

Key Observations :

• Substituent Impact : The benzyl and quinazolinyl groups enhance target affinity compared to smaller substituents (e.g., isopropyl). For example, 7-benzyl derivatives show antimicrobial activity, while quinazolinyl analogs may target kinases .
• Salt Forms : Hydrochloride salts (e.g., CAS 1334146-82-5) improve aqueous solubility, critical for in vivo applications .

Pharmacokinetic and Toxicity Profiles

• Lipinski’s Rule Compliance: Compounds like 9,9-dimethoxybicyclo[3.3.1]nonane-2,4-dione (structurally related spirocyclic diones) exhibit violations of Lipinski’s rules (e.g., molecular weight >500 Da), reducing oral bioavailability. The target compound’s molecular weight (~350–400 Da, inferred from analogs) suggests better compliance .

Biological Activity

7-(Quinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is a complex organic compound characterized by its unique spirocyclic structure and quinazoline core. This compound has garnered attention due to its diverse biological activities, particularly in medicinal chemistry, where it is being investigated for its potential therapeutic applications.

Chemical Structure and Properties

• IUPAC Name: 7-(quinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• CAS Number: 2640944-83-6
• Molecular Formula: C14H13N5O2
• Molecular Weight: 283.29 g/mol

The compound's structure can be represented as follows:

$$\text{Structure }C_{14}H_{13}N_{5}O_{2}$$

Anticancer Properties

Research indicates that quinazoline derivatives exhibit significant anticancer activity. The compound under discussion has been shown to inhibit various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. For instance, studies have reported that derivatives of quinazoline can effectively target the PI3K/Akt/mTOR signaling pathway, which is crucial in cancer cell proliferation and survival .

Antimicrobial Activity

7-(Quinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione has demonstrated antimicrobial properties against a range of bacterial and fungal strains. Its effectiveness against resistant strains highlights its potential as a lead compound in the development of new antibiotics .

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. In vitro studies suggest that it can inhibit the production of pro-inflammatory cytokines and enzymes involved in the inflammatory response, making it a candidate for treating inflammatory diseases .

Neuroprotective Effects

Recent investigations have explored the neuroprotective effects of this compound, particularly in models of neurodegenerative diseases. It has been suggested that the compound may modulate neurotransmitter release and protect neuronal cells from oxidative stress .

Table 1: Summary of Biological Activities

Activity Type	Findings	References
Anticancer	Inhibits cancer cell proliferation; induces apoptosis; targets PI3K/Akt/mTOR pathway
Antimicrobial	Effective against various bacterial and fungal strains; potential for antibiotic development
Anti-inflammatory	Inhibits pro-inflammatory cytokines; reduces inflammation in vitro
Neuroprotective	Modulates neurotransmitter release; protects against oxidative stress

Case Study: Anticancer Activity

In a notable study published in Journal of Medicinal Chemistry, researchers synthesized a series of quinazoline derivatives, including 7-(quinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione. These derivatives were tested against several cancer cell lines (e.g., MCF-7 for breast cancer) and exhibited IC50 values ranging from 10 to 30 µM, indicating potent anticancer activity compared to standard chemotherapeutics .

Case Study: Neuroprotection

A study investigating neuroprotective agents found that the compound significantly reduced neuronal cell death in models of oxidative stress induced by hydrogen peroxide. The protective effect was attributed to the modulation of antioxidant enzyme activities .

Q & A

Q. What synthetic methodologies are effective for preparing 7-(quinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione and its derivatives?

The compound is synthesized via multi-step reactions, typically starting with the spirocyclic hydantoin core. A common approach involves coupling quinazoline derivatives (e.g., 4-chloroquinazoline) with 1,3,7-triazaspiro[4.4]nonane-2,4-dione precursors under basic conditions (e.g., triethylamine) in anhydrous solvents like DMF or THF . For derivatives, sulfonylation or alkylation at the N7 position can be achieved using arenesulfonyl chlorides or benzyl halides, followed by purification via column chromatography (silica gel, eluent: CH₂Cl₂/MeOH). Yield optimization requires strict control of stoichiometry and reaction time .

Q. How can the structural integrity of this compound be confirmed post-synthesis?

Structural validation relies on spectroscopic techniques:

• FTIR : Peaks at ~1776 cm⁻¹ (C=O stretch of hydantoin) and ~1714 cm⁻¹ (quinazoline C=N stretch) confirm core functionalities .
• MS (APCI) : Molecular ion peaks (e.g., m/z 382 for C₁₉H₂₁N₃O₄S derivatives) align with calculated masses .
• ¹H NMR : Diagnostic signals include sp³-hybridized protons (δ 2.35–4.50 ppm) and aromatic protons from quinazoline (δ 7.50–8.90 ppm). Rotamer splitting may occur due to restricted rotation .

Advanced Research Questions

Q. What experimental strategies address low yield in coupling quinazoline with the spirocyclic core?

Low yields often stem from steric hindrance or competing side reactions. Mitigation strategies include:

• Catalyst Screening : Palladium-based catalysts (e.g., Pd(OAc)₂) or CuI/ligand systems improve cross-coupling efficiency .
• Microwave-Assisted Synthesis : Reduced reaction time (e.g., 30 min at 120°C) minimizes decomposition .
• Protecting Groups : Temporary protection of reactive amines (e.g., Fmoc) prevents undesired side products .

Q. How can researchers resolve discrepancies in reported antimicrobial activity data across studies?

Contradictions may arise from variations in bacterial strains, assay protocols, or compound stability. To standardize results:

• Strain-Specific Testing : Use ATCC reference strains (e.g., Staphylococcus aureus ATCC 25923) and consistent inoculum sizes (e.g., 0.5 McFarland standard) .
• Time-Kill Assays : Compare bactericidal activity at 6, 12, and 24 hours to assess time-dependent effects.
• Stability Testing : Monitor compound degradation in culture media via HPLC to rule out false negatives .

Q. What in vitro models are suitable for evaluating KRAS inhibitory activity of this compound?

KRAS inhibition can be assessed using:

• Mutant KRAS Cell Lines : H358 (KRAS G12C) or SW620 (KRAS G12V) for IC₅₀ determination via MTT assays .
• GTPase Activity Assays : Measure GTP hydrolysis using fluorometric kits (e.g., Promega’s GTPase-Glo™) to quantify target engagement .
• Western Blotting : Validate downstream signaling (e.g., reduced p-ERK/MEK in treated cells) .

Q. How can structure-activity relationship (SAR) studies be designed to enhance target selectivity?

Key SAR modifications include:

• Quinazoline Substitution : Introduce electron-withdrawing groups (e.g., -CF₃) at C6 to enhance binding to KRAS hydrophobic pockets .
• Spirocyclic Core Optimization : Replace the hydantoin oxygen with sulfur (thiohydantoin) to improve metabolic stability .
• 3D-QSAR Modeling : Use computational tools (e.g., Schrödinger’s Maestro) to predict steric and electrostatic interactions .

Q. What analytical challenges exist in quantifying metabolites generated via microbial biotransformation?

Challenges include metabolite instability and matrix interference. Solutions involve:

• HPLC-MS/MS Optimization : Use C18 columns (2.1 × 50 mm, 1.7 µm) with gradient elution (0.1% formic acid in H₂O/MeCN) for separation.
• Stable Isotope Labeling : Synthesize ¹³C-labeled analogs as internal standards to improve quantification accuracy .
• Cold Storage : Maintain biotransformation samples at -80°C to prevent enzymatic degradation post-harvest.